Cas no 681128-50-7 ((4S)-1-Boc-4-fluoro-D-proline)

• Product Name: (4S)-1-Boc-4-fluoro-D-proline
• CAS No: 681128-50-7
• MF: C₁₀H₁₆FNO₄
• MW: 233.236746788025
• MDL: MFCD08706411
• CID: 1029164
• PubChem ID: 9942734
• Update Time: 2025-06-28

(4S)-1-Boc-4-fluoro-D-proline Chemical and Physical Properties

Names and Identifiers

• (2R,4S)-1-(tert-Butoxycarbonyl)-4-fluoropyrrolidine-2-carboxylic acid
• (2R,4S)-1-Boc-4-fluoropyrrolidine-2-carboxylic acid
• (2R,4S)-4-fluoro-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-2-carboxylic acid
• 1,2-Pyrrolidinedicarboxylic acid, 4-fluoro-, 1-(1,1-dimethylethyl) ester, (2R,4S)-
• (4S)-1-Boc-4-fluoro-D-proline
• (2R,4S)-1-[(tert-butoxy)carbonyl]-4-fluoropyrrolidine-2-carboxylic acid
• C10H16FNO4
• N-Boc-(4S,2R)-4-fluoro-2-pyrrolidinecarboxylic acid
• SB11515
• NE19014
• (2R, 4S)-N-BOC-4-fluoro-D-proline
• ST24034046
• (2R,4S)-1-(Boc)-4-fluoropyrrolidine-2-carboxylic acid
• Z1778350598
• (2R,4S)-4-Fluoro-pyr
• SCHEMBL1853822
• (2R,4S)-4-Fluoro-pyrrolidine-1,2-dicarboxylic acid 1-tert-butyl ester
• N-Boc-trans-4-fluoro-D-proline
• P10646
• Z1505702390
• MFCD08706411
• DTXSID30433145
• AKOS015898027
• A867129
• EN300-154319
• DS-5551
• CS-0040722
• AMY3080
• 681128-50-7
• (2R,4S)-1-(tert-butoxycarbonyl)-4-fluoropyrrolidine-2-carboxylicacid
• (2R,4S)-1-tert-butoxycarbonyl-4-fluoro-pyrrolidine-2-carboxylic acid
• (2r,4s)-1-((tert-butoxy)carbonyl)-4-fluoropyrrolidine-2-carboxylic acid
• HY-W021482

• MDL： MFCD08706411
• Inchi： 1S/C10H16FNO4/c1-10(2,3)16-9(15)12-5-6(11)4-7(12)8(13)14/h6-7H,4-5H2,1-3H3,(H,13,14)/t6-,7+/m0/s1
• InChI Key： YGWZXQOYEBWUTH-NKWVEPMBSA-N
• SMILES： F[C@@H]1CN(C(=O)OC(C)(C)C)[C@@H](C(=O)O)C1

Computed Properties

• Exact Mass: 233.10600
• Monoisotopic Mass: 233.10633615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8
• XLogP3: 1.3

Experimental Properties

• Color/Form: No data available
• Density: 1.3±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 346.0±42.0 °C at 760 mmHg
• Flash Point: 163.0±27.9 °C
• PSA: 66.84000
• LogP: 1.35640

(4S)-1-Boc-4-fluoro-D-proline Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Room temperature storage

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on (4S)-1-Boc-4-fluoro-D-proline

(4S)-1-Boc-4-fluoro-D-proline (CAS No. 681128-50-7): A Comprehensive Overview

(4S)-1-Boc-4-fluoro-D-proline (CAS No. 681128-50-7) is a synthetic amino acid derivative that has gained significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a tert-butyloxycarbonyl (Boc) protecting group and a fluorine atom at the 4-position of the proline ring. These features make it a valuable building block for the synthesis of complex peptides and peptidomimetics, which are essential in the development of novel therapeutic agents.

The Boc protecting group in (4S)-1-Boc-4-fluoro-D-proline is widely used in organic synthesis to temporarily block the amino functionality, allowing for selective reactions at other sites of the molecule. This is particularly useful in the stepwise synthesis of peptides, where precise control over reactivity is crucial. The fluorine atom, on the other hand, introduces unique electronic and steric properties that can significantly influence the conformation and biological activity of the resulting peptides.

Recent studies have highlighted the potential of (4S)-1-Boc-4-fluoro-D-proline in various applications. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that peptides containing this building block exhibited enhanced stability and improved pharmacokinetic properties compared to their non-fluorinated counterparts. This enhanced stability is attributed to the increased rigidity and reduced conformational flexibility introduced by the fluorine atom.

In another notable study, researchers at a leading pharmaceutical company explored the use of (4S)-1-Boc-4-fluoro-D-proline in the development of peptidomimetics for treating neurodegenerative diseases. The fluorinated proline derivative was found to improve cell permeability and reduce proteolytic degradation, making it a promising candidate for crossing the blood-brain barrier and reaching target sites within the brain.

The synthetic route to (4S)-1-Boc-4-fluoro-D-proline involves several well-established chemical transformations. The starting material, D-proline, undergoes selective fluorination at the 4-position followed by Boc protection to yield the final product. This process requires careful control of reaction conditions to ensure high yields and purity, which are critical for downstream applications in drug discovery and development.

The safety and handling of (4S)-1-Boc-4-fluoro-D-proline are also important considerations. While this compound is not classified as a hazardous material, it should be handled with standard laboratory precautions to avoid exposure to skin or inhalation. Proper storage conditions, such as maintaining it in a cool, dry place away from direct sunlight, are recommended to ensure its stability and shelf life.

In conclusion, (4S)-1-Boc-4-fluoro-D-proline (CAS No. 681128-50-7) is a versatile and valuable compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an excellent building block for synthesizing peptides with enhanced stability and biological activity. Ongoing research continues to uncover new applications for this compound, further solidifying its importance in the development of innovative therapeutic agents.